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Compound of Interest

Compound Name: Tauroursodeoxycholic acid

Cat. No.: B192484

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tauroursodeoxycholic acid (TUDCA) is the taurine conjugate of ursodeoxycholic acid
(UDCA), a hydrophilic bile acid with significant cytoprotective properties.[1][2] It is found in
small amounts in human bile and in larger quantities in the bile of bears, having been used for
centuries in traditional medicine.[3] In a research context, TUDCA is widely investigated for its
role as a chemical chaperone that alleviates endoplasmic reticulum (ER) stress.[2][4] Its
neuroprotective, anti-apoptotic, and anti-inflammatory effects make it a compound of interest in
studies of neurodegenerative diseases, diabetes, and liver disorders.[1][2][5] Accurate and
consistent preparation of TUDCA stock solutions is critical for obtaining reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of TUDCA solutions.

Physicochemical Properties

Tauroursodeoxycholic acid is typically supplied as a white or off-white crystalline solid.[6][7] It
is available as a free acid or as a sodium salt hydrate, which has greater agueous solubility. It
is crucial to use the batch-specific molecular weight provided on the product's certificate of
analysis for precise molarity calculations.
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Tauroursodeoxycholic
Acid (Free Acid)

Tauroursodeoxycholic
Acid (Sodium Salt Hydrate)

Molecular Formula

C26HasNO6S[4][7][8]

C26H4aNNaOsS - xH20[9]

Average Molecular Weight

~499.7 g/mol [4][8][10]

~521.7 g/mol [9]

CAS Number

14605-22-2[7][8]

35807-85-3

Appearance

White to off-white solid[6][11]

Crystalline solid[9]

Storage (Solid)

-20°C[6][9]

-20°C[6][9]

Stability (Solid)

> 4 years at -20°C[6][9]

> 4 years at -20°C[9]

Solubility Data

The choice of solvent is critical for preparing a concentrated stock solution. TUDCA as a free

acid has limited solubility in aqueous solutions but is soluble in organic solvents. The sodium

salt form offers significantly higher solubility in aqueous buffers.[2][9] Use fresh, anhydrous

solvents for best results, as moisture can reduce solubility, particularly in DMSO.[1]

TUDCA (Free Acid)

TUDCA (Sodium Salt

Solvent o o
Solubility Hydrate) Solubility

DMSO ~10-100 mg/mL][1][6] ~20 mg/mL[9]
~1-50 mg/mL (warming may be

Ethanol ) ~1 mg/mL[9]
required)[1][9][11]

Dimethylformamide (DMF) ~10 mg/mL[6] ~25 mg/mL[9]

Water Sparingly soluble[6] ~100 mg/mL[1]
~0.2 mg/mL (ina 1:4

PBS (pH 7.2) ~1 mg/mL[9]

DMSO:PBS solution)[6]

Experimental Protocol: Preparing a 100 mM TUDCA
Stock Solution in DMSO
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This protocol describes the preparation of a 100 mM stock solution of TUDCA (free acid, MW:
499.7 g/mol ) in DMSO. Adjust calculations accordingly if using the sodium salt or a different
molecular weight from the product's certificate of analysis.

Materials and Equipment

o Tauroursodeoxycholic acid (TUDCA) powder (MW ~499.7 g/mol )
e Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure

e Pre-weighing Preparation:

o Before opening, bring the TUDCA vial to room temperature to prevent condensation of
moisture.

o Ensure all glassware and equipment are clean and dry.
e Calculating the Required Mass:
o To prepare 1 mL of a 100 mM (0.1 M) stock solution:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 100 mmol/L x 0.001 L x 499.7 g/mol x 1000 mg/g

= Mass =49.97 mg
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» Weighing TUDCA:

o Carefully weigh out 49.97 mg of TUDCA powder using an analytical balance and place it
into a sterile tube.

e Dissolving TUDCA:
o Add 1 mL of anhydrous DMSO to the tube containing the TUDCA powder.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (37°C) may assist in dissolution if needed. Visually inspect
the solution to ensure no particulates remain.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-100 pL) in sterile cryovials.[12]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Storage and Stability of Stock Solutions

o Short-term storage: Store aliquots at -20°C for up to 1 month.[1][11][12]

e Long-term storage: For extended stability, store aliquots at -80°C for 6 months to 1 year.[1]
[12]

e Aqueous solutions: Working solutions prepared in aqueous buffers should be made fresh
prior to each experiment. It is not recommended to store aqueous solutions for more than
one day.[6][9]

Preparation of Working Solutions

For biological experiments, the concentrated organic stock solution must be diluted into an
aqueous buffer or cell culture medium.

e Calculation: Use the formula C1V1 = C2V2 to determine the volume of stock solution needed.
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[e]

C1 = Concentration of stock solution (e.g., 100 mM)

V1 = Volume of stock solution to be determined

o

o C2 = Desired final concentration (e.g., 500 uM)

[¢]

V2 = Final volume of working solution (e.g., 10 mL)

[e]

V1= (C2%xVz2)/Ci=(0.5mM x 10 mL) /100 mM = 0.05 mL or 50 pL

e Dilution: Add 50 pL of the 100 mM TUDCA stock solution to 9.95 mL of the desired aqueous
buffer or medium to achieve a final volume of 10 mL and a concentration of 500 uM.

o Control: Prepare a vehicle control using the same final concentration of DMSO in the buffer
or medium (in this example, 0.5%) to account for any effects of the solvent on the
experimental system.[9]

Workflow and Logic Diagrams

The following diagrams illustrate the key processes involved in preparing and using TUDCA
stock solutions.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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